Cas no 2227750-76-5 ((2S)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol)

• Product Name: (2S)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol
• CAS No: 2227750-76-5
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 6615530
• PubChem ID: 165640253
• Update Time: 2025-05-21

(2S)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol
• EN300-1810981
• 2227750-76-5

• Inchi： 1S/C11H15FO2/c1-8(13)6-7-9-10(12)4-3-5-11(9)14-2/h3-5,8,13H,6-7H2,1-2H3/t8-/m0/s1
• InChI Key： LOMYDCXEONGJGZ-QMMMGPOBSA-N
• SMILES： FC1=CC=CC(=C1CC[C@H](C)O)OC

Computed Properties

• Exact Mass: 198.10560788g/mol
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol

Comprehensive Overview of (2S)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol (CAS No. 2227750-76-5)

(2S)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol is a chiral organic compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a fluorine atom and a methoxy group on the aromatic ring, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number 2227750-76-5 is often searched by researchers and industry professionals seeking high-purity reagents for drug discovery and development.

The growing interest in fluorinated compounds and chiral building blocks has positioned this molecule as a subject of intense study. Recent trends in medicinal chemistry highlight the importance of fluorine substitution for enhancing metabolic stability and bioavailability, which aligns with the properties of this compound. Researchers frequently inquire about its synthesis methods, optical purity, and potential applications in asymmetric catalysis.

From a structural perspective, the (2S)-configuration of the alcohol moiety offers distinct advantages in stereoselective reactions. The compound's lipophilicity and hydrogen bonding capacity make it particularly interesting for designing CNS-active compounds, a hot topic in current neuropharmacology research. Many queries in scientific databases focus on its physicochemical properties, including solubility profiles and stability under various conditions.

The 2-fluoro-6-methoxyphenyl moiety present in this molecule has drawn attention due to its potential pharmacophore characteristics. Recent publications have explored similar structures in the context of GPCR modulators and enzyme inhibitors, making this compound relevant to cutting-edge therapeutic development. Analytical chemists often search for HPLC methods and chiral separation techniques specific to this molecule.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to produce optically active intermediates like this compound. The biocatalytic routes and flow chemistry applications for its synthesis represent emerging areas of interest. These aspects frequently appear in search trends related to green synthesis methodologies and process optimization.

The pharmaceutical industry's focus on targeted drug delivery systems has increased demand for specialized building blocks such as (2S)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol. Its potential use in prodrug design and formulation science makes it a compound worth monitoring in patent literature and research publications. Common search queries often combine its name with terms like structure-activity relationship and molecular docking studies.

Quality control aspects of this compound generate significant interest, particularly regarding spectroscopic characterization (NMR, IR, MS) and chiral purity determination. The scientific community actively discusses proper storage conditions and handling protocols to maintain its chemical integrity. These practical considerations frequently appear in technical forums and knowledge base articles.

Emerging applications in material science have expanded the relevance of this compound beyond pharmaceutical uses. Its potential as a liquid crystal precursor or polymer modifier has begun to attract attention from diverse research fields. This interdisciplinary appeal contributes to its growing presence in scientific literature and patent applications worldwide.

From a regulatory perspective, proper documentation of safety data and handling guidelines for this compound remains crucial. While not classified as hazardous, researchers consistently search for comprehensive material safety information to ensure compliant laboratory practices. These searches often include terms like MSDS and risk assessment alongside the compound identifier.

The future research directions for (2S)-4-(2-fluoro-6-methoxyphenyl)butan-2-ol appear promising, with potential applications in PET tracer development and diagnostic imaging agents. The fluorine atom's presence makes it particularly interesting for 18F-labeling studies, a rapidly growing area in medical imaging technology. These advanced applications contribute to the compound's sustained relevance in scientific investigations.